![molecular formula C18H13ClN2O2 B061635 N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline CAS No. 170162-35-3](/img/structure/B61635.png)
N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline
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Overview
Description
N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline, also known as NPCA, is a chemical compound that has been used in various scientific research applications. This compound is an organic molecule with a molecular formula of C18H12ClN3O2 and a molecular weight of 343.76 g/mol. NPCA is a yellow crystalline solid that is soluble in organic solvents such as ethanol, methanol, and chloroform.
Mechanism of Action
The mechanism of action of N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline is not well understood. However, it has been reported that this compound can inhibit the activity of several enzymes such as acetylcholinesterase, butyrylcholinesterase, and tyrosinase. This compound has also been reported to exhibit antibacterial, antifungal, and anticancer activities.
Biochemical and Physiological Effects:
This compound has been reported to have several biochemical and physiological effects. This compound has been reported to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. This compound has also been reported to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). This compound has also been reported to exhibit neuroprotective activity by reducing neuronal damage and improving cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline in lab experiments is its ease of synthesis and purification. This compound is also relatively stable under normal laboratory conditions. However, this compound has limitations in terms of its solubility in water and its potential toxicity. Therefore, appropriate safety measures should be taken when handling this compound in the laboratory.
Future Directions
There are several future directions for the research on N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline. One direction is to investigate the mechanism of action of this compound in more detail. Another direction is to explore the potential applications of this compound in drug discovery and development. This compound can be used as a starting point for the synthesis of new compounds with improved pharmacological properties. Another direction is to investigate the potential of this compound as a diagnostic tool for various diseases such as cancer and Alzheimer's disease. This compound can be used as a fluorescent probe for the detection of biomolecules and disease markers.
Synthesis Methods
The synthesis of N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline involves the reaction of 3-chloroaniline and 4-nitrobenzaldehyde in the presence of a catalyst such as sodium acetate or potassium carbonate. The reaction is carried out in a solvent such as ethanol or methanol at a temperature of 60-80°C for several hours. The resulting product is then purified by recrystallization or column chromatography to obtain pure this compound.
Scientific Research Applications
N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline has been used in various scientific research applications such as organic synthesis, material science, and medicinal chemistry. This compound has been used as a building block for the synthesis of various organic compounds such as dyes, pigments, and pharmaceuticals. This compound has also been used as a precursor for the synthesis of metal-organic frameworks (MOFs) and covalent organic frameworks (COFs) that have potential applications in gas storage, catalysis, and drug delivery.
properties
CAS RN |
170162-35-3 |
---|---|
Molecular Formula |
C18H13ClN2O2 |
Molecular Weight |
324.8 g/mol |
IUPAC Name |
3-chloro-N-(4-nitrophenyl)-N-phenylaniline |
InChI |
InChI=1S/C18H13ClN2O2/c19-14-5-4-8-18(13-14)20(15-6-2-1-3-7-15)16-9-11-17(12-10-16)21(22)23/h1-13H |
InChI Key |
PQKZAIDZGSOFCO-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)N(C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)Cl |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=C(C=C2)[N+](=O)[O-])C3=CC(=CC=C3)Cl |
synonyms |
N-(3-Chlorophenyl)-N-(4-nitrophenyl)aniline |
Origin of Product |
United States |
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